Cas no 2287312-45-0 (Tert-butyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate)

• Product Name: Tert-butyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
• CAS No: 2287312-45-0
• MF: C₁₁H₁₇NO₃S
• MW: 243.322582006454
• CID: 6381960
• PubChem ID: 137945375
• Update Time: 2025-10-12

Tert-butyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
• 2287312-45-0
• EN300-6747169

• Inchi： 1S/C11H17NO3S/c1-11(2,3)15-10(13)9-7(6-14-4)5-8(12)16-9/h5H,6,12H2,1-4H3
• InChI Key： GVCCQUSQJZQXQS-UHFFFAOYSA-N
• SMILES： S1C(=CC(COC)=C1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 243.09291458g/mol
• Monoisotopic Mass: 243.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89.8Ų

Additional information on Tert-butyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate

Comprehensive Overview of Tert-butyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate (CAS No. 2287312-45-0)

Tert-butyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate (CAS No. 2287312-45-0) is a high-value thiophene-based intermediate widely utilized in pharmaceutical and agrochemical research. Its unique carboxylate and methoxymethyl functional groups make it a versatile building block for synthesizing complex molecules. Researchers often search for "thiophene derivatives in drug discovery" or "synthetic applications of tert-butyl esters," reflecting its relevance in modern organic chemistry.

The compound's 5-amino group enhances its reactivity, enabling cross-coupling reactions and heterocyclic ring formations, topics frequently queried in academic databases. With the growing interest in "green chemistry" and "sustainable synthesis," this compound's potential for low-waste catalytic processes has gained attention. Its tert-butyl moiety offers steric protection, a feature often explored in "prodrug design" discussions.

Analytical studies highlight its stability under ambient storage conditions, addressing common concerns about "handling air-sensitive intermediates." The methoxymethyl side chain contributes to improved solubility, a key factor in "bioavailability optimization" searches. Recent patent analyses reveal its use in kinase inhibitor development, aligning with trending queries like "targeted cancer therapy compounds."

Spectroscopic characterization (NMR, HPLC-MS) confirms its high purity (>98%), meeting demands for "QC standards in API intermediates." The compound's thiophene core resonates with searches for "electron-rich heterocycles," crucial for OLED materials research. Regulatory-compliant documentation (REACH, GMP) supports its adoption in "cGMP-compliant synthesis" workflows.

In material science, its conjugated system attracts interest for "organic semiconductors" applications. The tert-butyl ester group enables selective deprotection, a technique often searched alongside "orthogonal protecting groups." Thermal analysis (DSC) data show stability up to 150°C, relevant for "high-temperature reaction compatibility" inquiries.

Supply chain data indicate growing demand in "custom synthesis" markets, particularly for preclinical candidate development. Its structural features align with "fragment-based drug design" strategies, a hot topic in medicinal chemistry forums. The compound's logP value (predicted 2.1) makes it suitable for "blood-brain barrier penetration" studies.

Process chemists value its compatibility with continuous flow chemistry systems, addressing "scale-up challenges" queries. The amino-thiophene scaffold shows promise in "multi-target drug development" approaches. Recent publications highlight its role in metal-catalyzed transformations, coinciding with "Pd-free coupling reactions" search trends.

Stability studies in various pH conditions (2-9) support its use in "oral formulation" research. The compound's crystallinity facilitates purification, a frequent topic in "chiral resolution" discussions. Its molecular weight (257.35 g/mol) falls within the optimal range for "lead compound optimization" criteria.

Emerging applications include bioconjugation strategies and proteolysis-targeting chimera (PROTAC) designs, matching "degrader technologies" search volumes. The carboxylate group enables salt formation, pertinent to "polymorph screening" procedures. Safety data sheets confirm its classification as non-hazardous under standard handling conditions.

Market analysts note increased procurement for "library synthesis" projects, particularly in fragment screening platforms. The compound's H-bonding capacity (2 donors/3 acceptors) supports its utility in "molecular recognition" studies. Technical bulletins emphasize its compatibility with microwave-assisted reactions, addressing "rapid optimization" needs.